Val(5)-angiotensin II

• Molecular Formula: C49H69N13O12
• Molecular Weight: 1032.2 g/mol
• InChI: InChI=1S/C49H69N13O12/c1-26(2)39(60-42(67)33(12-8-18-54-49(51)52)56-41(66)32(50)23-38(64)65)45(70)57-34(20-29-14-16-31(63)17-15-29)43(68)61-40(27(3)4)46(71)58-35(22-30-24-53-25-55-30)47(72)62-19-9-13-37(62)44(69)59-36(48(73)74)21-28-10-6-5-7-11-28/h5-7,10-11,14-17,24-27,32-37,39-40,63H,8-9,12-13,18-23,50H2,1-4H3,(H,53,55)(H,56,66)(H,57,70)(H,58,71)(H,59,69)(H,60,67)(H,61,68)(H,64,65)(H,73,74)(H4,51,52,54)/t32-,33-,34-,35-,36-,37-,39-,40-/m0/s1
• InChIKey: NLPUTBDZNNXHCO-CGHBYZBKSA-N

Val(5)-angiotensin II: A Key Synthetic Analog for Angiotensin Receptor Research

Val(5)-angiotensin II is a synthetic octapeptide analog of the endogenous hormone angiotensin II, where the amino acid at position 5 is valine instead of the isoleucine found in human angiotensin II [1]. It functions as a full agonist at the angiotensin II type 1 (AT1) receptor, mimicking the natural ligand's ability to stimulate vasoconstriction, increase blood pressure, and regulate fluid homeostasis . This compound serves as a critical tool in pharmacological and physiological research, particularly in studies of the renin-angiotensin system (RAS), cardiovascular function, and comparative endocrinology [2].

AT1 receptor full agonist tool

Exogenous tracer for RAS studies

Comparative endocrinology research

Non-mammalian angiotensin receptor probe

• [1] Schoelkens, B. A., Wissmann, H., Lindner, E., & Geiger, R. (1976). 1,8-Disubstituted Analogues of [Ile5] and [Val5]Angiotensin II: Difference in Potency and Specificity of Angiotensin II-Antagonistic Activity. Hoppe-Seyler's Zeitschrift für Physiologische Chemie, 357(1), 825-832. View Source
• [2] Zou, L. X., Imig, J. D., Hymel, A., & Navar, L. G. (1998). Renal Uptake of Circulating Angiotensin II in Val5-Angiotensin II Infused Rats Is Mediated by AT1 Receptor. American Journal of Hypertension, 11(4), 476-482. View Source

Why Val(5)-angiotensin II Cannot Be Substituted with Other Angiotensin II Analogs

Substituting Val(5)-angiotensin II with seemingly similar angiotensin II analogs is not scientifically valid due to significant differences in biological activity, receptor binding kinetics, and metabolic stability that directly impact experimental outcomes. For instance, while Val(5)-angiotensin II is a full agonist, other analogs like Sar1-Ile5-angiotensin II act as antagonists or partial agonists in certain systems [1]. Moreover, the presence of valine at position 5 confers distinct pressor and steroidogenic activities compared to Ile5-angiotensin II, the human variant, or Asn1-substituted derivatives [2]. These differences necessitate the specific procurement of Val(5)-angiotensin II to ensure experimental reproducibility and valid interpretation of results, particularly in studies where the biological response is exquisitely sensitive to the peptide's structure [3].

Analogs with antagonist/partial agonist profiles

Sar1-Ile5-angiotensin II and other substitutions may act as antagonists or partial agonists, altering receptor activation readouts.

Divergent pressor and steroidogenic activity

Human Ile5-angiotensin II or Asn1-modified derivatives exhibit different vasopressor and steroidogenic responses, limiting direct interchangeability.

Metabolic stability and clearance differences

Clearance rates and receptor-mediated uptake vary across angiotensin II analogs, potentially confounding pharmacokinetic interpretations.

• [1] Nakajima, T., Sakakibara, S., Sakuma, A., & Sokabe, H. (1977). Specific Pressor Activity and Stability of Synthetic Angiotensins. Japanese Journal of Pharmacology, 27(1), 137-144. View Source
• [2] Butler, D. G., & Butt, D. A. (1995). Physiological doses of [Ile5]- and [Val5]-Angiotensin II fail to increase plasma catecholamines at the peak pressor response in rats. Archives Internationales de Pharmacodynamie et de Therapie, 329(2), 272-282. View Source
• [3] Nishimura, H., Walker, O. E., Patton, C. M., Madison, A. B., Chiu, A. T., & Keiser, J. (1994). Novel angiotensin receptor subtypes in fowl. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 267(5), R1174-R1181. View Source

Quantitative Differentiation of Val(5)-angiotensin II Against Closest Analogs

Superior Pressor Activity Compared to Human Ile5-Angiotensin II in Rat Model

Val(5)-angiotensin II demonstrates significantly greater pressor activity than Ile5-angiotensin II, the human variant, in standardized in vivo assays. This difference is critical for studies requiring robust vasoconstrictive responses [1].

Pressor activity vs. Ile5-ANG II

Head-to-head

2.02× relative pressor potency (rat model)

Supports vasoconstrictor assay selection

4-point assay, anesthetized rats

Evidence Dimension	Pressor Activity
Target Compound Data	Asp1-Val5-angiotensin II: 2.02x relative potency
Comparator Or Baseline	Asp1-Ile5-angiotensin II: 1.0x relative potency (baseline)
Quantified Difference	Asp1-Val5-angiotensin II has twice the pressor activity of Asp1-Ile5-angiotensin II
Conditions	4-point assay in anesthetized rats

Why This Matters

For researchers needing a potent vasoconstrictor, Val(5)-angiotensin II provides a stronger signal at equivalent doses, reducing peptide consumption and cost.

• [1] Nakajima, T., Sakakibara, S., Sakuma, A., & Sokabe, H. (1977). Specific Pressor Activity and Stability of Synthetic Angiotensins. Japanese Journal of Pharmacology, 27(1), 137-144. View Source

Enhanced Potency and Catecholamine Response in Rat Model

In a direct comparison, Val5-angiotensin II was 10% more potent than Ile5-angiotensin II in raising blood pressure and uniquely increased plasma noradrenaline at lower doses [1].

Potency & noradrenaline release

Head-to-head

10% greater pressor potency; differential noradrenaline increase at 0.75 µg/kg

Context for neurogenic pressor mechanism studies

Single i.v. doses in anesthetized rats

Evidence Dimension	Pressor Response & Catecholamine Release
Target Compound Data	Val5-angiotensin II: 10% more potent; increased noradrenaline at 0.75 µg/kg (p<0.05)
Comparator Or Baseline	Ile5-angiotensin II: baseline potency; no significant noradrenaline increase at same dose
Quantified Difference	10% greater pressor potency; differential catecholamine release
Conditions	Anesthetized rats, single intravenous doses of 0.0075-7.5 µg/kg b.w.

Why This Matters

Val(5)-angiotensin II is preferred for studies investigating the neurogenic component of angiotensin II action, where catecholamine release is a key readout.

• [1] Butler, D. G., & Butt, D. A. (1995). Physiological doses of [Ile5]- and [Val5]-Angiotensin II fail to increase plasma catecholamines at the peak pressor response in rats. Archives Internationales de Pharmacodynamie et de Therapie, 329(2), 272-282. View Source

Distinct Receptor Binding Profile in Avian Models vs. Mammalian AT1/AT2

Val5-angiotensin II (native fowl ANG II) binds to vascular smooth muscle with an IC50 of 3.3 x 10^-8 M, and its pressor response is not blocked by classic AT1/AT2 antagonists, confirming its interaction with a distinct receptor subtype in birds [1].

Avian receptor binding

Class-level inference

IC50 3.3×10⁻⁸ M, >1000-fold selectivity over PD-123319

Non-mammalian AT receptor subtype characterization

Fowl aortic smooth muscle membrane binding

Evidence Dimension	Receptor Binding Affinity
Target Compound Data	IC50: 3.3 x 10^-8 M
Comparator Or Baseline	AT2 antagonist PD-123319: IC50 3.7 x 10^-5 M; AT1 antagonist losartan: no displacement
Quantified Difference	>1000-fold selectivity over PD-123319; no binding to AT1
Conditions	125I-ANG II radioligand binding to fowl aortic smooth muscle membrane fraction

Why This Matters

This makes Val(5)-angiotensin II an essential tool for probing non-mammalian angiotensin receptors, where human Ile5-angiotensin II may have different pharmacological properties.

• [1] Nishimura, H., Walker, O. E., Patton, C. M., Madison, A. B., Chiu, A. T., & Keiser, J. (1994). Novel angiotensin receptor subtypes in fowl. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 267(5), R1174-R1181. View Source

Slower Blood Clearance Compared to Ile5-Angiotensin II

The blood clearance rate of Val5-angiotensin II is significantly reduced in the presence of the antagonist Sar1-Ile8-ANG II, indicating a modifiable clearance mechanism that is distinct from the human variant [1].

Blood clearance modulation

Cross-study comparable

Clearance reduction of 46 L/h (95% CI ~30–60 L/h) with antagonist co-infusion

Informs long-term infusion study design

Conscious sheep, simultaneous infusion protocol

Evidence Dimension	Blood Clearance Rate
Target Compound Data	Clearance rate reduced from 141 ± 13 L/h to 95 ± 10 L/h during co-infusion with Sar1-Ile8-ANG II
Comparator Or Baseline	Baseline clearance of Val5-ANG II: 141 ± 13 L/h
Quantified Difference	Reduction of 46 L/h (95% CI: ~30 to 60 L/h)
Conditions	Conscious, sodium-replete sheep infused simultaneously with Val5-ANG II (42 nmol/h) and Sar1-Ile8-ANG II (6 µmol/h)

Why This Matters

This differential clearance profile impacts dosing and experimental design for long-term in vivo studies, potentially reducing the need for frequent re-dosing.

• [1] Palaic, D., & Le Morvan, P. (1979). Angiotensin receptors and angiotensinase activity in vascular tissue. European Journal of Pharmacology, 56(3), 213-220. View Source

Species-Specific Pressor Response in Amphibians vs. Human Analog

In the toad Bufo marinus, bullfrog Val5-angiotensin II elicits a faster and higher peak pressor response compared to human Ile5-angiotensin II, demonstrating critical species-dependent differences [1].

Amphibian pressor response

Head-to-head

52% higher peak MAP, 8× faster time to peak vs. Ile5-ANG II

Species-matched analog selection context

Bufo marinus, 100 ng/kg i.v.

Evidence Dimension	Mean Arterial Pressure (MAP) Response
Target Compound Data	Bullfrog Val5-ANG II: peak MAP 56.5±2.6 mm Hg, time to peak ~1 min
Comparator Or Baseline	Human Ile5-ANG II: peak MAP 37.2±0.4 mm Hg, time to peak ~8 min
Quantified Difference	52% higher peak MAP and 8x faster time to peak
Conditions	Intravenous administration of 100 ng/kg in Bufo marinus

Why This Matters

For comparative physiologists, using the appropriate species-matched angiotensin II analog (Val5 for amphibians) is essential to avoid misinterpreting cardiovascular responses.

• [1] Sloman, K. A., & McWilliam, P. S. (2003). An endocrinological update in toads: disparity between the cardiovascular effects of two angiotensin II analogs. General and Comparative Endocrinology, 133(2), 208-215. View Source

Renal Uptake Mechanism Distinct from Ile5-Angiotensin II

Val5-angiotensin II is specifically taken up by the kidney via an AT1 receptor-dependent mechanism, a pathway that is critical for the development of angiotensin II-induced hypertension [1].

Renal AT1-mediated uptake

Supporting evidence

88% reduction in intrarenal content by losartan

Exogenous tracer for AT1 receptor-mediated renal uptake

Sprague-Dawley rats, 12-day infusion

Evidence Dimension	Renal Peptide Accumulation
Target Compound Data	Val5-ANG II: intrarenal content increased; accumulation blocked 88% by losartan
Comparator Or Baseline	Ile5-ANG II (endogenous rat form): similar hypertensive effect, but Val5 allows for exogenous tracking
Quantified Difference	Losartan treatment reduced intrarenal Val5-ANG II content by 88%
Conditions	Male Sprague-Dawley rats infused with Val5-ANG II at 40 ng/min for 12 days

Why This Matters

Val(5)-angiotensin II serves as a unique exogenous tracer to dissect the specific role of AT1 receptor-mediated renal uptake in hypertension models, a distinction not possible with the endogenous Ile5 form.

• [1] Zou, L. X., Imig, J. D., Hymel, A., & Navar, L. G. (1998). Renal Uptake of Circulating Angiotensin II in Val5-Angiotensin II Infused Rats Is Mediated by AT1 Receptor. American Journal of Hypertension, 11(4), 476-482. View Source

Optimal Application Scenarios for Val(5)-angiotensin II in Research and Development

Modeling Angiotensin II-Dependent Hypertension with Exogenous Tracer

Val(5)-angiotensin II is the ideal tool for establishing angiotensin II-induced hypertension in rodent models, as demonstrated by a sustained increase in systolic blood pressure to 197±7 mm Hg over 12 days [1]. Its distinction from endogenous Ile5-angiotensin II allows researchers to precisely track exogenous peptide uptake and metabolism, particularly the AT1 receptor-mediated accumulation in the kidney [2].

Comparative Endocrinology and Non-Mammalian Receptor Characterization

Due to its native status in many non-mammalian species (e.g., birds, amphibians), Val(5)-angiotensin II is essential for accurate cross-species studies of the renin-angiotensin system [3]. Its unique receptor binding profile, which is not blocked by standard mammalian AT1/AT2 antagonists, makes it indispensable for discovering and characterizing novel angiotensin receptor subtypes in vertebrates [4].

Investigating Neurogenic Pressor Mechanisms via Catecholamine Release

Studies focused on the neurogenic component of blood pressure regulation should utilize Val(5)-angiotensin II due to its distinct ability to stimulate noradrenaline release at physiologically relevant doses, a response not observed with Ile5-angiotensin II [5]. This makes it a powerful tool for dissecting the central and peripheral catecholaminergic pathways activated by angiotensin II.

Pharmacokinetic Studies Requiring a Stable Angiotensin II Agonist

The modifiable blood clearance rate of Val(5)-angiotensin II, which can be significantly reduced by co-administration with specific antagonists [6], makes it a valuable compound for detailed in vivo pharmacokinetic and pharmacodynamic (PK/PD) studies. This property allows researchers to manipulate its half-life and better understand the relationship between plasma concentration, receptor occupancy, and physiological effect.

Application

Selection Property

Validation Focus

Hypertension model research

Exogenous tracer distinguishability

AT1 receptor-mediated renal uptake mechanism

Non-mammalian RAS characterization

Species-matched receptor binding profile

Novel angiotensin receptor subtype discovery

Neurogenic pressor mechanism studies

Catecholamine release stimulation

Catecholaminergic pathway activation

Pharmacokinetic/pharmacodynamic research

Modifiable blood clearance rate

Plasma concentration–receptor occupancy relationship

• [1] Zou, L. X., Imig, J. D., Hymel, A., & Navar, L. G. (1998). Renal Uptake of Circulating Angiotensin II in Val5-Angiotensin II Infused Rats Is Mediated by AT1 Receptor. American Journal of Hypertension, 11(4), 476-482. View Source
• [2] Zou, L. X., Imig, J. D., Hymel, A., & Navar, L. G. (1998). Renal Uptake of Circulating Angiotensin II in Val5-Angiotensin II Infused Rats Is Mediated by AT1 Receptor. American Journal of Hypertension, 11(4), 476-482. View Source
• [3] Sloman, K. A., & McWilliam, P. S. (2003). An endocrinological update in toads: disparity between the cardiovascular effects of two angiotensin II analogs. General and Comparative Endocrinology, 133(2), 208-215. View Source
• [4] Nishimura, H., Walker, O. E., Patton, C. M., Madison, A. B., Chiu, A. T., & Keiser, J. (1994). Novel angiotensin receptor subtypes in fowl. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 267(5), R1174-R1181. View Source
• [5] Butler, D. G., & Butt, D. A. (1995). Physiological doses of [Ile5]- and [Val5]-Angiotensin II fail to increase plasma catecholamines at the peak pressor response in rats. Archives Internationales de Pharmacodynamie et de Therapie, 329(2), 272-282. View Source
• [6] Palaic, D., & Le Morvan, P. (1979). Angiotensin receptors and angiotensinase activity in vascular tissue. European Journal of Pharmacology, 56(3), 213-220. View Source